Cas no 822-13-9 (1-Chlorotridecane)
1-Chlorotridecane structure
Product Name:1-Chlorotridecane
CAS No:822-13-9
MF:C13H27Cl
MW:218.806483507156
MDL:MFCD03265416
CID:837851
PubChem ID:87559839
Update Time:2025-04-19
1-Chlorotridecane Chemical and Physical Properties
Names and Identifiers
-
- 1-Chlortridecan
- Tridecyl Chloride
- 1-chlorotridecane
- 1-chloro-tridecane
- 1-Chlor-tridecan
- 1-Tridecylchlorid
- n-tridecyl chloride
- Tridecane,1-chloro
- Tridecylchlorid
- Tridecylchloride
- Tridecane, 1-chloro-
- C13H27Cl
- SBB059960
- V1938
- ST51046224
- SCHEMBL4057165
- T71361
- BS-22706
- AKOS013153475
- MFCD03265416
- CS-0435359
- EINECS 212-488-4
- DTXSID9061170
- NS00038173
- C2213
- 822-13-9
- ASZMYJSJEOGSBR-UHFFFAOYSA-N
- DTXCID9048277
- 1-Chlorotridecane
-
- MDL: MFCD03265416
- Inchi: 1S/C13H27Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2-13H2,1H3
- InChI Key: ASZMYJSJEOGSBR-UHFFFAOYSA-N
- SMILES: ClCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 218.18000
- Monoisotopic Mass: 218.180129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 11
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 7.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.87
- Melting Point: 0.7°C
- Boiling Point: 126°C/5mmHg(lit.)
- Flash Point: 113.8°C
- Refractive Index: 1.4430-1.4470
- PSA: 0.00000
- LogP: 5.53620
- Solubility: Not determined
1-Chlorotridecane Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H320-H336-H351-H410
- Warning Statement: P201-P202-P261-P264-P271-P273-P280-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P391-P403+P233-P405-P501
- Hazardous Material transportation number:3082
- HazardClass:9
- PackingGroup:III
1-Chlorotridecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2213-5g |
1-Chlorotridecane |
822-13-9 | 98.0%(GC) | 5g |
¥1290.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2213-25g |
1-Chlorotridecane |
822-13-9 | 98.0%(GC) | 25g |
¥4610.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865571-5g |
1-Chlorotridecane |
822-13-9 | ≥98% | 5g |
¥777.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865571-1g |
1-Chlorotridecane |
822-13-9 | ≥98% | 1g |
¥320.00 | 2022-09-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153588-1g |
1-Chlorotridecane |
822-13-9 | 98% | 1g |
¥319.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153588-25G |
1-Chlorotridecane |
822-13-9 | 98% | 25g |
¥3499.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153588-5G |
1-Chlorotridecane |
822-13-9 | 98% | 5g |
¥779.90 | 2023-09-03 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2213-5G |
1-Chlorotridecane |
822-13-9 | >98.0%(GC) | 5g |
¥1240.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2213-25G |
1-Chlorotridecane |
822-13-9 | >98.0%(GC) | 25g |
¥4610.00 | 2024-04-15 | |
| Chemenu | CM394883-1g |
1-Chlorotridecane |
822-13-9 | 95%+ | 1g |
$55 | 2023-02-01 |
1-Chlorotridecane Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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